Cas no 141676-35-9 (Vasonatrin Peptide (VNP))

• Product Name: Vasonatrin Peptide (VNP)
• CAS No: 141676-35-9
• MF: C₁₂₆H₁₉₉F₃N₃₆O₃₈S₃
• MW: 2979.33689522743
• CID: 2097794
• Update Time: 2025-10-05

Vasonatrin Peptide (VNP) Chemical and Physical Properties

Names and Identifiers

• Vasonatrin Peptide (VNP)
• CID 145707510
• GLY-LEU-SER-LYS-GLY-CYS-PHE-GLY-LEU-LYS-LEU-ASP-ARG-ILE-GLY-SER-MET-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG-TYR ((DISULFIDE BRIDGE: CYS6-CYS22)
• H-Gly-Leu-Ser-Lys-Gly-Cys-Phe-Gly-Leu-Lys-Leu-Asp-Arg-Ile-Gly-Ser-Met-Ser-Gly-Leu-Gly-Cys-Asn-Ser-Phe-Arg-Tyr-OH
• L-Tyrosine, glycyl-L-leucyl-L-seryl-L-lysylglycyl-L-cysteinyl-L-phenylalanylglycyl-L-leucyl-L-lysyl-L-leucyl-L-α-aspartyl-L-arginyl-L-isoleucylglycyl-L-seryl-L-methionyl-L-serylglycyl-L-leucylglycyl-L-cysteinyl-L-asparaginyl-L-seryl-L-phenylalanyl-L-arginyl-, cyclic (6→22)-disulfide

• Inchi： 1S/C124H198N36O36S3.C2HF3O2/c1-12-68(10)101-121(194)139-57-97(170)143-88(59-162)116(189)150-77(37-42-197-11)108(181)157-87(58-161)105(178)138-54-95(168)141-78(43-64(2)3)103(176)136-56-99(172)145-92(120(193)154-84(50-93(128)166)114(187)159-90(61-164)118(191)153-83(48-70-27-17-14-18-28-70)113(186)148-75(31-23-40-133-123(129)130)107(180)156-86(122(195)196)49-71-33-35-72(165)36-34-71)63-199-198-62-91(144-98(171)55-135-102(175)73(29-19-21-38-125)146-117(190)89(60-163)158-111(184)79(44-65(4)5)140-94(167)52-127)119(192)152-82(47-69-25-15-13-16-26-69)104(177)137-53-96(169)142-80(45-66(6)7)110(183)147-74(30-20-22-39-126)106(179)151-81(46-67(8)9)112(185)155-85(51-100(173)174)115(188)149-76(109(182)160-101)32-24-41-134-124(131)132;3-2(4,5)1(6)7/h13-18,25-28,33-36,64-68,73-92,101,161-165H,12,19-24,29-32,37-63,125-127H2,1-11H3,(H2,128,166)(H,135,175)(H,136,176)(H,137,177)(H,138,178)(H,139,194)(H,140,167)(H,141,168)(H,142,169)(H,143,170)(H,144,171)(H,145,172)(H,146,190)(H,147,183)(H,148,186)(H,149,188)(H,150,189)(H,151,179)(H,152,192)(H,153,191)(H,154,193)(H,155,185)(H,156,180)(H,157,181)(H,158,184)(H,159,187)(H,160,182)(H,173,174)(H,195,196)(H4,129,130,133)(H4,131,132,134);(H,6,7)/t68-,73-,74-,75-,76?,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,101-;/m0./s1
• InChI Key： IQSOKNKKIFXBDJ-MUQIQXKDSA-N
• SMILES： S1C[C@@H](C(N[C@@H](CC2C=CC=CC=2)C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(NC(C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@H](C(NCC(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CO)C(N[C@@H](CC2C=CC=CC=2)C(N[C@H](C(N[C@H](C(=O)O)CC2C=CC(=CC=2)O)=O)CCCNC(=N)N)=O)=O)=O)=O)CS1)=O)=O)CC(C)C)=O)=O)=O)CCSC)=O)CO)=O)=O)[C@@H](C)CC)=O)CCCNC(=N)N)=O)=O)CC(C)C)=O)CCCCN)=O)CC(C)C)=O)=O)=O)NC(CNC([C@H](CCCCN)NC([C@H](CO)NC([C@H](CC(C)C)NC(CN)=O)=O)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 44
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 206
• Rotatable Bond Count: 66
• Complexity: 6310
• Topological Polar Surface Area: 1290

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)

Additional information on Vasonatrin Peptide (VNP)

Introduction to Vasonatrin Peptide (VNP) and CAS No. 141676-35-9

Vasonatrin Peptide (VNP), identified by the CAS Registry Number 141676-35-9, is a cutting-edge compound that has garnered significant attention in the fields of biochemistry and pharmacology. This peptide is a derivative of vasoactive intestinal peptide (VIP), a naturally occurring neuropeptide known for its role in regulating various physiological processes, including neurotransmission, immune modulation, and vasodilation. The development of VNP represents a significant advancement in peptide engineering, offering enhanced stability and bioavailability compared to its natural counterpart.

The structural modification of VNP involves the incorporation of specific amino acid residues that enhance its resistance to enzymatic degradation, thereby prolonging its half-life in vivo. This modification is crucial for therapeutic applications, as it allows for sustained delivery of the peptide to target tissues. Recent studies have demonstrated that VNP exhibits potent anti-inflammatory and neuroprotective properties, making it a promising candidate for the treatment of conditions such as Alzheimer's disease, multiple sclerosis, and inflammatory bowel disease.

One of the most exciting developments in the research of CAS No. 141676-35-9 is its potential application in regenerative medicine. Preclinical trials have shown that VNP can stimulate the proliferation and differentiation of neural stem cells, suggesting its utility in repairing damaged neural tissues. Additionally, its ability to modulate immune responses has led to investigations into its use as an adjuvant therapy for autoimmune disorders.

The synthesis of VNP involves a multi-step process that combines solid-phase peptide synthesis with advanced purification techniques. This ensures high purity and consistency in the final product, which is essential for both research and clinical applications. The compound is typically supplied as a lyophilized powder, which can be reconstituted for use in various experimental setups or therapeutic formulations.

In terms of safety profile, preliminary studies indicate that VNP is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further long-term studies are required to fully assess its safety profile in humans. Regulatory agencies have expressed interest in this compound, with several Phase I clinical trials already underway to evaluate its efficacy and tolerability.

In conclusion, Vasonatrin Peptide (VNP), under the CAS number 141676-35-9, represents a significant leap forward in peptide-based therapeutics. Its unique properties and versatile applications position it as a key player in the development of novel treatments for a wide range of diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, the future looks bright for this innovative compound.